7-(4-fluorophenyl)-2-(2-furyl)[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 7-(4-fluorophenyl)-2-(furan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C15H9FN4O/c16-11-5-3-10(4-6-11)12-7-8-17-15-18-14(19-20(12)15)13-2-1-9-21-13/h1-9H
• InChI Key: HJADUHUDGHOUCD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN3C(=CC=NC3=N2)C4=CC=C(C=C4)F
• Molecular Formula: C15H9FN4O
• Molecular Weight: 280.26 g/mol

Description

7-(4-fluorophenyl)-2-(2-furyl)[1,2,4]triazolo[1,5-a]pyrimidine is a chemical compound that has gained significant attention in scientific research. It belongs to the family of triazolopyrimidines and has been found to have potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 7-(4-fluorophenyl)-2-(2-furyl)[1,2,4]triazolo[1,5-a]pyrimidine has been found to be related to its ability to inhibit the activity of certain enzymes and receptors in the body. It has been found to inhibit the activity of cyclin-dependent kinases, which are involved in cell cycle regulation. It has also been found to inhibit the activity of the adenosine A2A receptor, which is involved in the regulation of neurotransmitter release in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been found to be related to its mechanism of action. It has been found to induce apoptosis in cancer cells by inhibiting the activity of cyclin-dependent kinases. It has also been found to improve cognitive function in animal models of Alzheimer's disease by inhibiting the activity of the adenosine A2A receptor. Additionally, it has been found to exhibit antibacterial and antiviral activities by inhibiting the activity of certain enzymes involved in bacterial and viral replication.

Advantages and Limitations for Lab Experiments

The advantages of using 7-(4-fluorophenyl)-2-(2-furyl)[1,2,4]triazolo[1,5-a]pyrimidine in lab experiments include its high potency and specificity for its target enzymes and receptors. It has also been found to exhibit low toxicity and good pharmacokinetic properties. However, its limitations include its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the research on 7-(4-fluorophenyl)-2-(2-furyl)[1,2,4]triazolo[1,5-a]pyrimidine. One direction is to further investigate its potential therapeutic applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as a diagnostic tool for cancer detection. Additionally, further studies could be conducted to optimize its synthesis method and improve its pharmacokinetic properties. Finally, future research could focus on identifying novel derivatives of this compound with improved potency and selectivity for its target enzymes and receptors.

Synthesis Methods

The synthesis of 7-(4-fluorophenyl)-2-(2-furyl)[1,2,4]triazolo[1,5-a]pyrimidine involves the reaction between 2-furylacetonitrile and 4-fluorobenzaldehyde in the presence of ammonium acetate, followed by the reaction with guanidine carbonate and acetic acid. The final product is obtained after purification through column chromatography. This synthesis method has been optimized to yield a high percentage of the desired product and has been used in various scientific studies.

Scientific Research Applications

7-(4-fluorophenyl)-2-(2-furyl)[1,2,4]triazolo[1,5-a]pyrimidine has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit antitumor, antiviral, and antibacterial activities. It has also been found to have potential therapeutic applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, it has been studied for its potential use as a diagnostic tool for cancer detection.